molecular formula C12H14O B8380387 4-Allyl-3,5-dimethyl-benzaldehyde

4-Allyl-3,5-dimethyl-benzaldehyde

Cat. No.: B8380387
M. Wt: 174.24 g/mol
InChI Key: RAHDPCQINNHHQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Allyl-3,5-dimethyl-benzaldehyde is a useful research compound. Its molecular formula is C12H14O and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14O

Molecular Weight

174.24 g/mol

IUPAC Name

3,5-dimethyl-4-prop-2-enylbenzaldehyde

InChI

InChI=1S/C12H14O/c1-4-5-12-9(2)6-11(8-13)7-10(12)3/h4,6-8H,1,5H2,2-3H3

InChI Key

RAHDPCQINNHHQF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1CC=C)C)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of trifluoromethanesulfonic acid 4-formyl-2,6-dimethyl-phenyl ester (3.13 g, 11.1 mmol), bis(triphenylphosphine)palladium dichloride (682 mg, 0.972 mmol), triphenylphosphine (1.76 g, 6.7 mmol), LiCl (3.98 g, 93.8 mmol) and a trace of 2,6-di-tert.-butyl-4-methylphenol in DMF (30 mL), allyltributylstannane (2 mL) is added. The mixture is heated to 120° C. and stirred for 2 h before another portion of allyltributylstannane (2 mL) is added. Stirring is continued at 120° C. for 1 h. The mixture is cooled to rt, diluted with water (100 mL) and extracted with EA. The organic extract is washed with 1.5 M aq. HCl (2×100 mL), dried over MgSO4, and the solvent is evaporated. The crude product is purified by CC on silica gel eluting with heptane:EA 20:1 to give 4-allyl-3,5-dimethyl-benzaldehyde (1.34 g) as a colourless liquid; 1H NMR (CDCl3: δ 9.92 (s, 1H), 7.53 (s, 2H), 5.96-5.80 (m, 1H), 5.06-5.00 (m, 1H), 4.87-4.78 (m, 1H), 3.48-3.40 (m, 2H), 2.38 (s, 6H).
Quantity
3.13 g
Type
reactant
Reaction Step One
Quantity
1.76 g
Type
reactant
Reaction Step One
Name
Quantity
3.98 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
682 mg
Type
catalyst
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
2 mL
Type
solvent
Reaction Step Three

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